Cas no 137036-54-5 ((S)-3-Amino-4,5-dihydro-1H-benzo[b]azepin-2(3H)-one)
(S)-3-Amino-4,5-dihydro-1H-benzo[b]azepin-2(3H)-one Chemical and Physical Properties
Names and Identifiers
-
- (S)-3-Amino-4,5-dihydro-1H-benzo[b]azepin-2(3H)-one
- (3S)-3-Amino-1,3,4,5-tetrahydro-2H-1-benzazepin-2-one
- (3S)-Amino-1,3,4,5-tetrahydro-2H-1-benzazepin-2-one
- 2H-1-BENZAZEPIN-2-ONE, 3-AMINO-1,3,4,5-TETRAHYDRO-, (3S)-
- (3S)-3-Amino-1,3,4,5-tetrahydro-2H-1-benzazepin-2-on
- (S)-3-Amino-1,3,4,5-tetrahydro-2H-1-benzazepin-2-one
- (S)-3-Amino-1,3,4,5-tetrahydro-benzo[b]azepin-2-one
- AKOS017344567
- AUAKXRGQXZRTQC-QMMMGPOBSA-N
- AT16395
- SCHEMBL1270418
- (s)-3-amino-1,3,4,5,-tetrahydro-2H-1-benzazepin-2-one
- CS-0004288
- 137036-54-5
- MFCD08752306
- 3-(S)-amino-4,5-dihydrobenzo[f]azepin-2-one
- (3S)-3-amino-2,3,4,5-tetrahydro-1H-1-benzazepin-2-one
- (3S)-3-Amino-1,3,4,5-tetrahydro-1-benzazepin-2-one
- 3(S)-amino-2,3,4,5-tetrahydro-1H-1-benzazepin-2-one
- 3(S)-amino-2,3,4,5-tetrahydro-1H-1-benzazepin-2-on
-
- MDL: MFCD08752306
- Inchi: 1S/C10H12N2O/c11-8-6-5-7-3-1-2-4-9(7)12-10(8)13/h1-4,8H,5-6,11H2,(H,12,13)/t8-/m0/s1
- InChI Key: AUAKXRGQXZRTQC-QMMMGPOBSA-N
- SMILES: O=C1[C@H](CCC2C=CC=CC=2N1)N
Computed Properties
- Exact Mass: 176.09506
- Monoisotopic Mass: 176.094963011g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 205
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 55.1Ų
Experimental Properties
- PSA: 55.12
(S)-3-Amino-4,5-dihydro-1H-benzo[b]azepin-2(3H)-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 60R1000-1g |
(S)-3-Amino-1,3,4,5-tetrahydro-benzo[b]azepin-2-one |
137036-54-5 | 98% | 1g |
8463.46CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 60R1000-5g |
(S)-3-Amino-1,3,4,5-tetrahydro-benzo[b]azepin-2-one |
137036-54-5 | 98% | 5g |
33904.74CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 60R1000-500mg |
(S)-3-Amino-1,3,4,5-tetrahydro-benzo[b]azepin-2-one |
137036-54-5 | 98% | 500mg |
4655.75CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 60R1000-250mg |
(S)-3-Amino-1,3,4,5-tetrahydro-benzo[b]azepin-2-one |
137036-54-5 | 98% | 250mg |
2756.14CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 60R1000-100mg |
(S)-3-Amino-1,3,4,5-tetrahydro-benzo[b]azepin-2-one |
137036-54-5 | 98% | 100mg |
1797.85CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 60R1000-50mg |
(S)-3-Amino-1,3,4,5-tetrahydro-benzo[b]azepin-2-one |
137036-54-5 | 98% | 50mg |
1305.99CNY | 2021-05-07 | |
| abcr | AB286177-1 g |
(S)-3-Amino-1,3,4,5-tetrahydro-2H-1-benzazepin-2-one; 97% |
137036-54-5 | 1g |
€934.30 | 2023-06-21 | ||
| eNovation Chemicals LLC | D404128-1g |
(3S)-Amino-1,3,4,5-tetrahydro-2H-1-benzazepin-2-one |
137036-54-5 | 98% | 1g |
$380 | 2024-06-05 | |
| eNovation Chemicals LLC | D404128-5g |
(3S)-Amino-1,3,4,5-tetrahydro-2H-1-benzazepin-2-one |
137036-54-5 | 98% | 5g |
$1280 | 2024-06-05 | |
| eNovation Chemicals LLC | D404128-10g |
(3S)-Amino-1,3,4,5-tetrahydro-2H-1-benzazepin-2-one |
137036-54-5 | 98% | 10g |
$2000 | 2024-06-05 |
(S)-3-Amino-4,5-dihydro-1H-benzo[b]azepin-2(3H)-one Related Literature
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
Additional information on (S)-3-Amino-4,5-dihydro-1H-benzo[b]azepin-2(3H)-one
Introduction to (S)-3-Amino-4,5-dihydro-1H-benzo[b]azepin-2(3H)-one (CAS No. 137036-54-5)
Compound CAS No. 137036-54-5, specifically identified as (S)-3-Amino-4,5-dihydro-1H-benzo[b]azepin-2(3H)-one, represents a significant molecule in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to the broader category of heterocyclic organic compounds, characterized by its complex and rigid aromatic structure. The presence of a benzo[b]azepine core, combined with an amino group at the 3-position and a lactam ring at the 2(3H)-position, imparts unique pharmacological properties that make it a subject of intense interest in drug discovery and development.
The stereochemistry of this compound, specifically the (S) configuration at the chiral center, plays a crucial role in determining its biological activity. In pharmaceutical chemistry, chirality is a critical factor, as enantiomers of a molecule can exhibit vastly different pharmacological effects. The (S)-configuration of (S)-3-Amino-4,5-dihydro-1H-benzo[b]azepin-2(3H)-one suggests that it may interact with biological targets in a distinct manner compared to its (R) counterpart, making it an attractive candidate for further investigation.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of such compounds with biological targets with remarkable accuracy. These computational methods have been instrumental in identifying potential therapeutic applications for (S)-3-Amino-4,5-dihydro-1H-benzo[b]azepin-2(3H)-one. For instance, studies using molecular docking techniques have suggested that this compound may exhibit inhibitory activity against certain enzymes and receptors implicated in neurological disorders.
The benzo[b]azepine scaffold is a well-known motif in medicinal chemistry, frequently employed in the design of drugs targeting central nervous system (CNS) disorders. Its structural framework provides a stable platform for further functionalization, allowing chemists to tailor its properties for specific therapeutic needs. The amino group at the 3-position of (S)-3-Amino-4,5-dihydro-1H-benzo[b]azepin-2(3H)-one is particularly noteworthy, as it can serve as a site for further chemical modifications to enhance solubility, bioavailability, or target specificity.
In addition to its potential applications in CNS disorders, (S)-3-Amino-4,5-dihydro-1H-benzo[b]azepin-2(3H)-one has also been explored for its potential role in anti-inflammatory and analgesic therapies. Preliminary studies have indicated that this compound may modulate inflammatory pathways by interacting with key signaling molecules. Such interactions could lead to the development of novel anti-inflammatory agents with improved efficacy and reduced side effects compared to existing therapies.
The synthesis of (S)-3-Amino-4,5-dihydro-1H-benzo[b]azepin-2(3H)-one presents unique challenges due to its complex structure. However, recent developments in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. For example, asymmetric synthesis techniques have been employed to achieve high enantiomeric purity, ensuring that the desired (S) configuration is maintained throughout the synthetic process. These advancements have opened up new avenues for exploring the pharmacological potential of this compound.
One of the most exciting areas of research involving (S)-3-Amino-4,5-dihydro-1H-benzo[b]azepin-2(3H)-one is its potential application in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The benzo[b]azepine scaffold has shown promise in modulating neurotransmitter systems affected by these conditions. Additionally, the amino group provides a versatile handle for further derivatization, allowing researchers to develop analogs with enhanced pharmacological properties.
The growing interest in this compound has also spurred investigations into its metabolic stability and pharmacokinetic profile. Understanding how the body processes (S)-3-Amino-4,5-dihydro-1H-benzo[b]azepin-2(3H)-one is crucial for optimizing its therapeutic use. Metabolic studies have revealed that this compound undergoes several transformations within the body, which could impact its efficacy and safety profile. These findings are essential for guiding future drug development efforts.
Another area of active research is the exploration of (S)-3-Amino-4,5-dihydro-1H-benzo[b]azepin-2(3H)-one as a scaffold for developing novel anticancer agents. The rigid structure of benzo[b]azepine derivatives makes them attractive candidates for interfering with cancer cell proliferation and survival mechanisms. Preclinical studies have shown promising results in terms of inhibiting tumor growth and inducing apoptosis in certain cancer cell lines. These findings warrant further investigation into the potential therapeutic applications of this compound.
The development of novel drug candidates often involves interdisciplinary collaboration between chemists, biologists, and clinicians. The case of (S)-3-Amino-4,5-dihydro-1H-benzo[b]azepin-2(3H)-one exemplifies this collaborative approach. By integrating knowledge from various fields, researchers can accelerate the discovery and development process while ensuring that new drugs are both effective and safe for patient use.
In conclusion, (S)-3-Amino-4,5-dihydro-1H-benzo[b]azepin-2(3H)-one represents a promising compound with diverse pharmacological applications. Its unique structural features and stereochemistry make it an attractive candidate for further research in areas such as CNS disorders, anti-inflammatory therapies, neurodegenerative diseases, and cancer treatment. As our understanding of this compound grows through continued research and development,its potential as a therapeutic agent will likely expand,offering new hope for patients suffering from various debilitating conditions.
137036-54-5 ((S)-3-Amino-4,5-dihydro-1H-benzo[b]azepin-2(3H)-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)